Cas no 5448-63-5 (4-amino-N'-[(E)-furan-2-ylmethylidene]benzenesulfonohydrazide)
5448-63-5 structure
Product Name:4-amino-N'-[(E)-furan-2-ylmethylidene]benzenesulfonohydrazide
CAS No:5448-63-5
MF:C11H11N3O3S
MW:265.288340806961
CID:941521
PubChem ID:9561088
Update Time:2025-04-19
4-amino-N'-[(E)-furan-2-ylmethylidene]benzenesulfonohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-N'-[(E)-furan-2-ylmethylidene]benzenesulfonohydrazide
- 4-amino-N-[(E)-furan-2-ylmethylideneamino]benzenesulfonamide
- 4-amino-N-[(E)-2-furylmethyleneamino]benzenesulfonamide
- NSC18058
- NSC-18058
- NSC 18058
- 5448-63-5
- 4-Amino-N'-(2-furylmethylene)benzenesulfonohydrazide
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- Inchi: 1S/C11H11N3O3S/c12-9-3-5-11(6-4-9)18(15,16)14-13-8-10-2-1-7-17-10/h1-8,14H,12H2/b13-8+
- InChI Key: UNDAOXRINNTJJZ-MDWZMJQESA-N
- SMILES: S(C1C=CC(=CC=1)N)(N/N=C/C1=CC=CO1)(=O)=O
Computed Properties
- Exact Mass: 265.05223
- Monoisotopic Mass: 265.052112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 106
- XLogP3: 1.2
Experimental Properties
- Density: 1.429
- Boiling Point: 468.686°C at 760 mmHg
- Flash Point: 237.253°C
- Refractive Index: 1.645
- PSA: 97.69
- LogP: 3.22710
4-amino-N'-[(E)-furan-2-ylmethylidene]benzenesulfonohydrazide Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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